Cas no 2227913-65-5 (tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate)

Technical Introduction: tert-Butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate is a chiral intermediate featuring a tert-butyl carbamate (Boc) protecting group and a vicinal amino alcohol moiety. Its stereospecific (1R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis in pharmaceuticals and fine chemicals. The presence of both amino and hydroxyl groups offers versatile reactivity for further functionalization, while the Boc group provides stability and selective deprotection under mild acidic conditions. The dimethoxyphenyl scaffold enhances solubility and facilitates downstream modifications. This compound is particularly useful in the synthesis of bioactive molecules, where precise stereochemistry and controlled reactivity are critical. Its well-defined structure ensures reproducibility in complex synthetic routes.
tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate structure
2227913-65-5 structure
Product Name:tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate
CAS No:2227913-65-5
MF:C15H24N2O5
MW:312.361464500427
CID:6581640
PubChem ID:165698653
Update Time:2025-05-20

tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate
    • tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2,3-dimethoxyphenyl}carbamate
    • 2227913-65-5
    • EN300-1886684
    • Inchi: 1S/C15H24N2O5/c1-15(2,3)22-14(19)17-11-6-9(10(16)8-18)7-12(20-4)13(11)21-5/h6-7,10,18H,8,16H2,1-5H3,(H,17,19)/t10-/m0/s1
    • InChI Key: KLPIIVFADWFSPY-JTQLQIEISA-N
    • SMILES: O(C(NC1=C(C(=CC(=C1)[C@H](CO)N)OC)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 312.16852187g/mol
  • Monoisotopic Mass: 312.16852187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 103Ų

tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1886684-1g
tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2,3-dimethoxyphenyl}carbamate
2227913-65-5
1g
$1599.0 2023-09-18
Enamine
EN300-1886684-5g
tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2,3-dimethoxyphenyl}carbamate
2227913-65-5
5g
$4641.0 2023-09-18
Enamine
EN300-1886684-10g
tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2,3-dimethoxyphenyl}carbamate
2227913-65-5
10g
$6882.0 2023-09-18
Enamine
EN300-1886684-0.05g
tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2,3-dimethoxyphenyl}carbamate
2227913-65-5
0.05g
$1344.0 2023-09-18
Enamine
EN300-1886684-0.1g
tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2,3-dimethoxyphenyl}carbamate
2227913-65-5
0.1g
$1408.0 2023-09-18
Enamine
EN300-1886684-0.25g
tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2,3-dimethoxyphenyl}carbamate
2227913-65-5
0.25g
$1472.0 2023-09-18
Enamine
EN300-1886684-0.5g
tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2,3-dimethoxyphenyl}carbamate
2227913-65-5
0.5g
$1536.0 2023-09-18
Enamine
EN300-1886684-1.0g
tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2,3-dimethoxyphenyl}carbamate
2227913-65-5
1g
$1599.0 2023-06-01
Enamine
EN300-1886684-2.5g
tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2,3-dimethoxyphenyl}carbamate
2227913-65-5
2.5g
$3136.0 2023-09-18
Enamine
EN300-1886684-5.0g
tert-butyl N-{5-[(1R)-1-amino-2-hydroxyethyl]-2,3-dimethoxyphenyl}carbamate
2227913-65-5
5g
$4641.0 2023-06-01

Additional information on tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate

Professional Introduction to Compound with CAS No. 2227913-65-5 and Product Name: tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate

The compound with the CAS number 2227913-65-5 and the product name tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including amine, hydroxyl, and dimethoxy substituents, makes it a versatile candidate for further exploration in synthetic chemistry and biological activity studies.

Recent research in the field of medicinal chemistry has highlighted the importance of tert-butyl carbamates as key intermediates in the synthesis of bioactive molecules. The tert-butyl group, known for its stability and ease of functionalization, provides a robust scaffold for modifying pharmacophores and enhancing drug-like properties. In particular, the carbamate moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. The specific arrangement of functional groups in tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate suggests potential interactions with biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its structural similarity to naturally occurring bioactive molecules. The presence of a chiral center at the (1R) configuration indicates that this compound may exhibit enantioselective interactions with biological targets. Such enantiomeric selectivity is crucial in drug design, as it can significantly influence the efficacy and safety of a therapeutic agent. Studies have shown that many pharmacologically active compounds exhibit significant differences in their biological activity depending on their stereochemistry. Therefore, understanding the stereochemical properties of tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate is essential for optimizing its potential therapeutic applications.

The hydroxyl and dimethoxy groups in the molecule are particularly noteworthy, as they can participate in hydrogen bonding and other non-covalent interactions with biological targets. These interactions are critical for determining the binding affinity and specificity of a drug molecule. Additionally, the amine group provides a site for further chemical modification, allowing researchers to explore various derivatization strategies to enhance pharmacological properties. The combination of these functional groups makes tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in various diseases. The compound under discussion has shown promise as a potential inhibitor of certain enzymes due to its structural features. For instance, the carbamate group can mimic the transition state of substrates in enzymatic reactions, thereby inhibiting enzyme activity. This mechanism has been explored in the development of drugs targeting enzymes such as kinases and proteases, which play critical roles in signal transduction pathways associated with various diseases.

Furthermore, the presence of multiple functional groups allows for diverse synthetic pathways to modify and optimize this compound's pharmacological properties. Researchers have employed various strategies, including combinatorial chemistry and high-throughput screening (HTS), to identify derivatives with enhanced activity and selectivity. These approaches have led to significant advancements in drug discovery and development over the past decade. The versatility of tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate as a scaffold for further exploration underscores its importance in modern medicinal chemistry.

The compound's potential applications extend beyond traditional small-molecule drug development. It has also been explored as a precursor for more complex molecules via cross-coupling reactions and other synthetic transformations. These reactions allow chemists to introduce new functional groups or modify existing ones, leading to novel bioactive compounds with tailored properties. The ability to systematically modify such molecules is crucial for addressing unmet medical needs and developing next-generation therapeutics.

Recent studies have also highlighted the importance of computational methods in predicting the biological activity of compounds like tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate. Molecular modeling techniques have enabled researchers to simulate interactions between this compound and biological targets at an atomic level of detail. These simulations provide valuable insights into binding mechanisms and help guide experimental efforts toward optimizing drug-like properties. By integrating computational methods with experimental approaches, scientists can accelerate the discovery process and reduce costs associated with traditional drug development pipelines.

The future prospects for this compound are promising, given its unique structural features and potential applications in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, so too will our ability to develop targeted therapies based on small-molecule inhibitors like tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate. Continued exploration into its biological activity will likely uncover new therapeutic opportunities across multiple disease areas.

In conclusion,tert-butyl N-{5-(1R)-1-amino-2-hydroxyethyl-2,3-dimethoxyphenyl}carbamate represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and versatile functional groups. Its potential applications as an intermediate in drug development are vast, ranging from enzyme inhibition to serving as a precursor for more complex bioactive molecules. With ongoing research exploring its biological activity, this compound holds great promise for addressing unmet medical needs through innovative therapeutic strategies.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk